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Compound of Interest

Compound Name: Ethyl dirazepate

Cat. No.: B1663309

Disclaimer: This document provides essential safety and logistical information for handling
Ethyl dirazepate. No specific Safety Data Sheet (SDS) for Ethyl dirazepate was found.
Therefore, the following guidance is based on best practices for handling potent
pharmaceutical compounds and benzodiazepine derivatives. A substance-specific risk
assessment should be conducted before any handling occurs.

Ethyl dirazepate is a benzodiazepine derivative with anxiolytic and hypnotic properties.[1][2]
As with potent pharmaceutical compounds, careful handling is crucial to minimize exposure
and ensure laboratory safety.

Quantitative Data Summary

The following table summarizes the known chemical and physical properties of Ethyl
dirazepate.
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Property Value

Source

ethyl 7-chloro-5-(2-
chlorophenyl)-2-oxo-1,3-

IUPAC Name ) ) ) [3]
dihydro-1,4-benzodiazepine-3-
carboxylate

Molecular Formula C18H14CI2N203 [3]

Molar Mass 377.22 g-mol—1 [1]

CAS Number 23980-14-5

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to potent compounds like

Ethyl dirazepate. The following PPE is recommended for handling this material.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a potential for aerosol
generation. Full-facepiece
PAPRs can offer a high level of

protection.

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3
particulate filters. A proper fit

test is mandatory.

Disposable Respirators (e.g.,
N95)

Suitable only for low-risk
activities and not as primary
protection for handling potent

compounds.

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon

contamination.

Body Protection

Disposable Coveralls

Use coveralls made of
materials such as Tyvek® to
protect against chemical

splashes and dust.

Dedicated Lab Coat

A disposable or professionally
laundered lab coat should be

worn over personal clothing.

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
can be worn over goggles for

additional protection.

Foot Protection

Shoe Covers

Disposable shoe covers

should be worn in the
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designated handling area and

removed before exiting.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is essential for the safe handling of Ethyl dirazepate. This involves
preparation, handling, and decontamination.

1. Preparation:

» Designated Area: All handling of Ethyl dirazepate should occur in a designated area with
controlled access, such as a containment isolator or a certified chemical fume hood.

» Engineering Controls: Utilize containment solutions like glove boxes or ventilated laminar
flow enclosures to minimize exposure. Equipment should be operated under negative
pressure.

e Pre-planning: Review the experimental protocol and prepare all necessary equipment and
materials in advance to minimize time spent in the handling area.

» Spill Kit: Ensure a spill kit appropriate for potent chemical compounds is readily available.
2. Handling:

o Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before entering the designated handling area.

e Weighing and Transfer: Open handling of the powder is strictly prohibited. Use contained
systems for weighing and transferring the compound. When dissolving, add the solvent to
the solid slowly to prevent splashing.

o Documentation: All procedures, including quantities used and personnel involved, should be
meticulously documented.

3. Decontamination and Cleaning:
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o Surface Decontamination: Thoroughly decontaminate all surfaces and equipment used
during the handling process with a validated cleaning agent. For isolators, internal surfaces
can be cleaned with wet wipes via glove ports.

o PPE Doffing: Remove PPE in a designated doffing area to avoid self-contamination. Dispose
of single-use PPE in the appropriate hazardous waste container.

o Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and
water after removing PPE.

Disposal Plan

The disposal of Ethyl dirazepate and associated waste must be handled with care to prevent
environmental contamination and ensure regulatory compliance.

» Waste Segregation: All materials that have come into contact with Ethyl dirazepate,
including disposable PPE, weighing papers, and contaminated labware, must be segregated
as hazardous pharmaceutical waste.

» Waste Containers: Use clearly labeled, sealed, and leak-proof containers for all hazardous
waste.

» Disposal Method: The preferred method for the disposal of potent pharmaceutical
compounds is incineration by a licensed hazardous waste management company. This
ensures the complete destruction of the active ingredient.

o Documentation: Maintain accurate records of all disposed hazardous waste in line with
regulatory requirements. For DEA-regulated substances, specific destruction documentation,
such as Form 41, is required.
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Caption: Workflow for Safe Handling of Potent Pharmaceutical Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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